Cas no 613675-36-8 (Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI))

Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI) structure
613675-36-8 structure
Product Name:Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI)
CAS No:613675-36-8
MF:C9H14N2O2
MW:182.219662189484
CID:954392
PubChem ID:77272309
Update Time:2025-04-19

Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI) Chemical and Physical Properties

Names and Identifiers

    • Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI)
    • 613675-36-8
    • 8-Azaspiro[bicyclo[3.2.1]octane-3,5'-oxazolidin]-2'-one
    • 8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,4]oxazolidine]-5'-one
    • AKOS026705720
    • Inchi: 1S/C9H14N2O2/c12-8-10-5-9(13-8)3-6-1-2-7(4-9)11-6/h6-7,11H,1-5H2,(H,10,12)
    • InChI Key: ZCFSFLIMHZVHER-UHFFFAOYSA-N
    • SMILES: O1C(NCC21CC1CCC(C2)N1)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 50.4Ų

Spiro[8-azabicyclo[3.2.1]octane-3,5-oxazolidin]-2-one (9CI) Related Literature

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